Cas no 2227687-08-1 (methyl (3R)-5-cyclopentyl-3-hydroxypentanoate)

• Product Name: methyl (3R)-5-cyclopentyl-3-hydroxypentanoate
• CAS No: 2227687-08-1
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6422120
• PubChem ID: 165757189
• Update Time: 2025-10-25

methyl (3R)-5-cyclopentyl-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-5-cyclopentyl-3-hydroxypentanoate
• 2227687-08-1
• EN300-1825370

• Inchi： 1S/C11H20O3/c1-14-11(13)8-10(12)7-6-9-4-2-3-5-9/h9-10,12H,2-8H2,1H3/t10-/m1/s1
• InChI Key： FDOLZCIMMHIYFL-SNVBAGLBSA-N
• SMILES： O[C@@H](CC(=O)OC)CCC1CCCC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-5-cyclopentyl-3-hydroxypentanoate

Comprehensive Overview of Methyl (3R)-5-cyclopentyl-3-hydroxypentanoate (CAS No. 2227687-08-1)

Methyl (3R)-5-cyclopentyl-3-hydroxypentanoate (CAS No. 2227687-08-1) is a chiral ester compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring a cyclopentyl group and a hydroxyl functionality, makes it a versatile building block for asymmetric synthesis. The compound's stereochemistry at the 3-position (R-configuration) is particularly valuable for designing bioactive molecules, aligning with the growing demand for enantiomerically pure compounds in drug development.

In recent years, the interest in chiral synthons like methyl (3R)-5-cyclopentyl-3-hydroxypentanoate has surged due to their role in crafting targeted therapies and precision medicine. Researchers frequently search for "CAS 2227687-08-1 supplier" or "chiral hydroxy ester applications," reflecting its relevance in API synthesis and catalysis. The compound's lipophilic cyclopentyl moiety enhances membrane permeability, a hot topic in drug delivery optimization discussions.

From a synthetic perspective, methyl (3R)-5-cyclopentyl-3-hydroxypentanoate is synthesized via asymmetric reduction or enzymatic resolution, methods often queried as "green chemistry approaches for chiral esters." Its hydroxyl group allows further derivatization, enabling pegylation or prodrug strategies—key terms in bioconjugation trends. The ester's stability under physiological conditions also makes it a candidate for sustained-release formulations, a niche explored in "ester-based drug carriers" searches.

Analytical characterization of this compound involves HPLC chiral separation and NMR stereochemical analysis, topics frequently paired with "CAS 2227687-08-1 purity standards." Regulatory compliance for such intermediates is another trending focus, with queries like "GMP-grade chiral building blocks" emphasizing its industrial importance. Notably, the cyclopentyl ring contributes to conformational rigidity, a property leveraged in molecular docking studies for enzyme inhibitors.

Beyond pharmaceuticals, methyl (3R)-5-cyclopentyl-3-hydroxypentanoate finds utility in flavor and fragrance industries due to its mild fruity odor profile. This dual-use potential aligns with the "multi-industry chiral compounds" search trend. Environmental considerations are also addressed, as its biodegradability scores higher than aromatic analogs—a point highlighted in "eco-friendly ester solvents" discussions.

In summary, methyl (3R)-5-cyclopentyl-3-hydroxypentanoate (CAS No. 2227687-08-1) exemplifies the convergence of stereoselective synthesis, drug design, and sustainable chemistry. Its adaptability to both small-scale research and industrial production ensures continued relevance, as evidenced by persistent queries like "scalable chiral ester synthesis" and "CAS 2227687-08-1 patent landscape."